Cas no 358359-80-5 (4-Amino-1-(4-thio-α-L-xylofuranosyl)-2(1H)-pyrimidinone)

• Product Name: 4-Amino-1-(4-thio-α-L-xylofuranosyl)-2(1H)-pyrimidinone
• CAS No: 358359-80-5
• MF: C₉H₁₃N₃O₄S
• MW: 259.282220602036
• CID: 6969469
• PubChem ID: 68768885
• Update Time: 2025-08-13

4-Amino-1-(4-thio-α-L-xylofuranosyl)-2(1H)-pyrimidinone Chemical and Physical Properties

Names and Identifiers

• SCHEMBL3741783
• 4-Amino-1-(4-thio-
• 358359-80-5
• A-L-xylofuranosyl)-2(1H)-pyrimidinone
• 4-Amino-1-(4-thio-α-L-xylofuranosyl)-2(1H)-pyrimidinone

• Inchi： 1S/C9H13N3O4S/c10-5-1-2-12(9(16)11-5)8-7(15)6(14)4(3-13)17-8/h1-2,4,6-8,13-15H,3H2,(H2,10,11,16)/t4-,6+,7-,8+/m0/s1
• InChI Key： GAKJJSAXUFZQTL-VXUIKNBNSA-N
• SMILES： S1[C@@H](CO)[C@H]([C@@H]([C@@H]1N1C(N=C(C=C1)N)=O)O)O

Computed Properties

• Exact Mass: 259.06267708Da
• Monoisotopic Mass: 259.06267708Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 145Ų